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Compound of Interest

Compound Name: Myristyl palmitoleate

Cat. No.: B3117546 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature providing in-depth biological and pharmacological data

specifically for Myristyl Palmitoleate (CAS 22393-82-4) is limited. This document summarizes

available chemical information and contextualizes its potential properties based on related

compounds. Direct biological activities should not be assumed without specific experimental

validation.

Chemical Identity and Properties
Myristyl palmitoleate is a wax ester, an ester of myristyl alcohol (tetradecanol) and palmitoleic

acid ((9Z)-hexadec-9-enoic acid).
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Property Value Source

CAS Number 22393-82-4 [1]

Molecular Formula C30H58O2 [1]

Molecular Weight 450.78 g/mol [1]

Synonyms

9-Hexadecenoic acid,

tetradecyl ester, (Z)-;

Tetradecyl (9Z)-9-

hexadecenoate

[1]

Purity (typical) >99% [1]

InChIKey
RSXGJFMEKMHQAN-

SQFISAMPSA-N
[1]

Synthesis
Myristyl palmitoleate is synthesized via the esterification of myristyl alcohol and palmitoleic

acid. This reaction typically involves the removal of water to drive the equilibrium towards the

formation of the ester.
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Caption: Synthesis of Myristyl Palmitoleate.
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Potential Applications and Inferred Biological
Context
Direct evidence for the biological activity of myristyl palmitoleate is not readily available in

published literature. However, insights can be drawn from related molecules.

Comparison with Myristyl Palmitate
Myristyl palmitate, a structurally similar saturated wax ester, is primarily utilized in the

cosmetics and pharmaceutical industries for its physical properties.[2][3] It functions as an

emollient, forming a protective, moisturizing barrier on the skin.[2] In pharmaceutical

formulations, it can be used as a lipid matrix in nanostructured drug delivery systems to

enhance the encapsulation and stability of therapeutic agents.[2] It is plausible that myristyl
palmitoleate could exhibit similar properties as an emollient and a lipid carrier, though this

would require experimental confirmation.

Biological Activity of Palmitoleic Acid
The fatty acid component, palmitoleic acid, is recognized as a "lipokine," a lipid hormone that

can influence metabolic processes.[4][5] Research on palmitoleic acid has shown it to possess

anti-inflammatory properties and to play a role in improving insulin sensitivity.[4][6] It is crucial

to emphasize that these biological activities are characteristic of the free fatty acid and cannot

be directly extrapolated to myristyl palmitoleate. The esterification to myristyl alcohol alters

the molecule's polarity, solubility, and how it would be metabolized, likely preventing it from

acting directly on the pathways influenced by free palmitoleic acid.

Experimental Protocols
Due to the lack of published research on the specific biological effects of myristyl
palmitoleate, no established experimental protocols for its biological investigation are

available. Researchers interested in studying this molecule would need to adapt general

protocols for testing the biological activity of lipids.

A hypothetical experimental workflow to investigate the biological activity of myristyl
palmitoleate could involve the following stages:
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Caption: Hypothetical workflow for in vitro screening.

Safety and Handling
Safety Data Sheets (SDS) for myristyl palmitoleate indicate that it is intended for laboratory

chemical use.[2] Standard safe handling procedures should be followed, including avoiding

inhalation, and contact with skin and eyes.[2] It should be stored in a cool, dry, and well-

ventilated place.[7] The product is generally stable under normal storage and handling

conditions.[2]

Conclusion
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Myristyl palmitoleate (CAS 22393-82-4) is a well-defined wax ester from a chemical

standpoint. However, there is a notable absence of research into its specific biological activities

and mechanisms of action. While the properties of related compounds, such as myristyl

palmitate and free palmitoleic acid, may offer clues to its potential functions as an emollient,

drug delivery vehicle, or a precursor to bioactive molecules, these remain speculative. Further

research is required to elucidate the pharmacological and biological profile of myristyl
palmitoleate to determine its potential for therapeutic or other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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